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Compound of Interest

Compound Name: Isopropyl lactate

Cat. No.: B1615176 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Isopropyl lactate, offering procedural, step-by-step guidance

to foster a culture of safety and build trust in your laboratory practices.

Personal Protective Equipment (PPE) at a Glance
Proper PPE is the first line of defense against chemical exposure. Below is a summary of

recommended protective equipment when handling Isopropyl lactate.
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PPE Category Recommendation Specification

Eye Protection
Safety glasses with side-

shields or goggles
ANSI Z87.1 compliant

Hand Protection Chemical-resistant gloves

Neoprene, Nitrile rubber, or

Butyl rubber. Check

manufacturer's breakthrough

time and permeation rate.

Skin and Body Protection Laboratory coat Long-sleeved, flame-retardant

Respiratory Protection
Not typically required with

adequate ventilation

Use a NIOSH-approved

respirator with an organic

vapor cartridge if ventilation is

inadequate or for spill

response.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risks associated

with Isopropyl lactate.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid contact with skin and eyes.[1][2]

Prevent the formation of aerosols.[1]

Use non-sparking tools to prevent ignition of flammable vapors.[1][2]

Wash hands thoroughly after handling the substance.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
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Keep away from heat, sparks, open flames, and hot surfaces.[1]

Store separately from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures: First Aid and Spill
Response
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2][3]

Spill Response Workflow:

In the event of a spill, follow a structured response plan to ensure safety and proper cleanup.
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Immediate Actions

Assess the Spill

Containment and Cleanup

Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor

Eliminate Ignition Sources

Determine Spill Size and Risk

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Absorbed Material

Decontaminate the Area

Place Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Isopropyl Lactate Spill Response Workflow
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Disposal Plan
Proper disposal of Isopropyl lactate and its contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Chemical Waste: Isopropyl lactate should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not

discharge into sewer systems.[1]

Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers

should be collected in suitable, closed containers for disposal.[1][2] These materials should

be treated as hazardous waste and disposed of according to local, state, and federal

regulations. Contaminated packaging can be triple-rinsed and offered for recycling or

reconditioning, or punctured and disposed of in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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